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Compound of Interest |

Compound Name: Hex-4-yn-2-ol
CAS No.: 19780-83-7
Cat. No.: B026848
Get Quote
. J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds is a cornerstone of laboratory safety and
environmental responsibility. This guide provides a detailed protocol for the safe disposal of
Hex-4-yn-2-ol, a flammable and potentially hazardous unsaturated alcohol. Adherence to
these procedures is critical to mitigate potential risks and ensure compliance with regulatory
standards.

Hazard Assessment

A thorough understanding of a compound's properties is the first step in its safe handling and
disposal. While a specific Safety Data Sheet (SDS) for Hex-4-yn-2-ol is not readily available,
its chemical structure as a secondary alcohol and an alkyne suggests it should be treated as a
flammable liquid with potential irritant and toxic properties. Related compounds exhibit
flammability, and some are harmful if swallowed or in contact with skin, and can cause serious
eye irritation.[1][2] Therefore, Hex-4-yn-2-ol must be managed as hazardous chemical waste.

Physicochemical and Hazard Profile
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The following table summarizes key data for Hex-4-yn-2-ol. Due to limited specific data,
hazard classifications are inferred from structurally similar compounds.

Property Value Reference
Molecular Formula CeH100 [3]
Molecular Weight 98.14 g/mol [3]
CAS Number 19780-83-7 [3]
Not explicitly stated, likely a
Appearance -
liquid
Boiling Point Not Available
Melting Point Not Available
Flammable Liquid (Category 2
Inferred Hazards [11[4]5][6]
or 3)
Acute Toxicity (Oral, Dermal) -
[11[2]
Harmful
Skin Irritation
Serious Eye Irritation [1]

Specific Target Organ Toxicity [7]

Detailed Disposal Procedures

The following protocol provides a step-by-step process for the safe disposal of Hex-4-yn-2-ol
waste. Always consult your institution's Environmental Health and Safety (EHS) department for
specific local requirements.[8][9]

Step 1: Personal Protective Equipment (PPE) Before handling the chemical, ensure you are
wearing appropriate PPE. This includes:

o Chemical-resistant gloves (e.g., nitrile).

» Safety goggles or a face shield.
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¢ A flame-retardant lab coat.

e Work should be conducted in a well-ventilated chemical fume hood to avoid inhalation of
vapors.[7]

Step 2: Waste Segregation and Collection

e Do not mix Hex-4-yn-2-ol waste with other waste streams, especially incompatible materials
like strong oxidizing agents.[9][10]

o Collect all waste containing Hex-4-yn-2-ol, including contaminated consumables (e.g.,
pipette tips, wipes, and absorbent materials from spill clean-ups), in a designated, leak-proof,
and chemically compatible container.[11] Plastic or glass bottles are typically used for liquid
waste.[8]

e The container must have a secure screw-top cap to prevent leaks and evaporation.[12] Keep
the container closed at all times except when adding waste.[9][13]

Step 3: Labeling Proper labeling is crucial for safe disposal. The waste container must be
clearly labeled with:

The words "Hazardous Waste".[8][12]

The full chemical name: "Hex-4-yn-2-ol". Do not use abbreviations or chemical formulas.[8]

An accurate list of all components and their approximate percentages if it is a mixed waste
stream.[9]

Appropriate hazard pictograms (e.g., flammable, irritant, toxic).[8]

The date of waste generation and the name of the principal investigator or laboratory.[8]

Step 4: Storage

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[11]
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e The storage area must be equipped with secondary containment, such as a larger,
chemically resistant bin, to contain any potential leaks.[9][14]

o Store the waste away from heat, sparks, open flames, and other ignition sources.[6]
Flammable waste is best stored in a dedicated, fire-rated cabinet.[9]

e Ensure incompatible wastes are segregated. For instance, do not store flammable liquids
with oxidizers.[9]

Step 5: Final Disposal

» Never dispose of Hex-4-yn-2-ol down the drain or in the regular trash.[11][15] This is illegal
and environmentally harmful.[16]

» Arrange for pickup and final disposal through your institution's certified hazardous waste
program (e.g., EHS or a licensed hazardous waste disposal company).[8][14]

o Complete all necessary waste disposal documentation required by your institution.[8][11]
Empty Container Disposal

e An empty container that held Hex-4-yn-2-ol must be triple-rinsed with a suitable solvent
(e.g., acetone or ethanol).[12]

e The rinsate must be collected and disposed of as hazardous waste.[12][14]

« Atfter triple-rinsing and air-drying, deface the original label and the container may then be
disposed of in the regular trash or recycled, according to institutional policy.[12][14]

Spill Management

In the event of a spill:
o Evacuate non-essential personnel from the immediate area.[7]

« If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.
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» Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
vermiculite, or a commercial chemical absorbent.[11]

o Carefully collect the absorbed material and any contaminated debris into a designated
hazardous waste container.[11]

e Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous
waste.[11]

o Label and store the spill clean-up waste according to the procedures outlined above.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Hex-4-yn-2-ol.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Hex_3_en_5_yn_2_ol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Hex_3_en_5_yn_2_ol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Hex_3_en_5_yn_2_ol_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b026848/docs?utm_src=pdf-body#proper-disposal-of-hex-4-yn-2-ol-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start:
Hex-4-yn-2-ol Waste Generated

Y

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Step 2: Segregate Waste
at Point of Generation

Y

Step 3: Use Designated,
Compatible Waste Container

Step 4: Affix Hazardous Waste Label
(Full Chemical Name, Hazards, Date)

Step 5: Store in Designated SAA

with Secondary Containment fdd more waste

Is the container full?

Step 6: Complete Waste Continue to collect waste.
Disposal Documentation Keep container closed.

Step 7: Arrange for Pickup

by Certified EHS Personnel

End:
Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Hex-4-yn-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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